Cas no 900260-36-8 (N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide)

• Product Name: N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide
• CAS No: 900260-36-8
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 5441311
• Update Time: 2025-10-08

N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3,4-dimethoxyphenyl)-4-oxochromen-2-yl]-4-methoxybenzamide
• N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide

• Inchi： 1S/C25H21NO6/c1-29-17-11-8-15(9-12-17)24(28)26-25-22(16-10-13-20(30-2)21(14-16)31-3)23(27)18-6-4-5-7-19(18)32-25/h4-14H,1-3H3,(H,26,28)
• InChI Key： TZVNYUAKPNQVII-UHFFFAOYSA-N
• SMILES： C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide

Comprehensive Overview of N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide (CAS No. 900260-36-8)

N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide (CAS No. 900260-36-8) is a synthetic organic compound belonging to the flavonoid family, specifically a chromen-4-one derivative. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of multiple methoxy groups and a benzamide moiety in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring bioactive molecules and drug discovery.

The molecular structure of N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide features a chromen-4-one core, which is a common scaffold in many natural products and medicinal compounds. The 3,4-dimethoxyphenyl and 4-methoxybenzamide substituents enhance its lipophilicity and potential biological activity. Researchers have investigated its role in modulating enzyme inhibition and cellular signaling pathways, particularly in contexts related to oxidative stress and inflammation, which are hot topics in modern biomedical research.

In the realm of drug development, CAS No. 900260-36-8 has been studied for its potential as a lead compound in the design of therapeutic agents. Its structural features align with current trends in small-molecule drug discovery, where flavonoid derivatives are increasingly recognized for their multitarget effects. For instance, the compound's ability to interact with protein kinases and transcription factors has sparked interest in its application for chronic diseases, a area of high demand in healthcare innovation.

From a synthetic chemistry perspective, the preparation of N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide involves multi-step organic synthesis protocols, often utilizing Pd-catalyzed cross-coupling reactions and condensation techniques. These methods are frequently searched by organic chemists and pharmaceutical scientists seeking to optimize yield and purity for industrial-scale production. The compound's stability under various conditions is also a key consideration for its potential use in formulation development.

Beyond pharmaceutical applications, CAS No. 900260-36-8 has been explored in material science for its photophysical properties. The chromen-4-one core exhibits fluorescence, making it a candidate for sensor technologies and optoelectronic devices. This aligns with growing interest in sustainable materials and green chemistry, as researchers seek alternatives to traditional synthetic dyes.

In conclusion, N-3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-2-yl-4-methoxybenzamide (CAS No. 900260-36-8) represents a versatile compound with broad potential across biomedical and technological fields. Its unique structure and properties continue to inspire innovative research, addressing pressing challenges in human health and advanced materials. As scientific inquiry progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials.